1-(2-methoxyphenyl)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• IUPAC Name: 1-(2-methoxyphenyl)-6-methylsulfanyl-5H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C13H12N4O2S/c1-19-10-6-4-3-5-9(10)17-11-8(7-14-17)12(18)16-13(15-11)20-2/h3-7H,1-2H3,(H,15,16,18)
• InChI Key: BGUHORGICNTVEJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C3=C(C=N2)C(=O)NC(=N3)SC
• Molecular Formula: C13H12N4O2S
• Molecular Weight: 288.33 g/mol

Description

The compound “1-(2-methoxyphenyl)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one” is a complex organic molecule that contains several functional groups and rings. It includes a pyrazolo[3,4-d]pyrimidin-4(5H)-one ring, a methoxyphenyl group, and a methylthio group.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, similar compounds are often synthesized through multi-step reactions involving nucleophilic substitutions, condensations, and cyclizations.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using spectroscopic techniques such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy, as well as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For instance, the pyrimidine ring might undergo electrophilic substitution, while the methylthio group could participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would likely be determined using various analytical techniques.

Scientific Research Applications

JAK1 Inhibition

®-6c: has been identified as a JAK1-selective inhibitor based on its structural design. The core scaffold is derived from ®-N-methyl-N-(5-azaspiro[2.4]heptan-7-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine . The design combines features from tofacitinib’s 7-deazapurine and 5-azaspiro[2.4]heptan-7-amine. .

In Vivo Efficacy

Mouse and rat studies verified that ®-6c exhibited desired efficacies in collagen-induced arthritis (CIA) and adjuvant-induced arthritis (AIA) models. These findings highlight its potential as a therapeutic agent for autoimmune diseases.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s a drug, it might interact with specific biological targets to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research on this compound could involve exploring its potential uses, optimizing its synthesis, studying its reactivity, and investigating its mechanism of action.